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An In-depth Technical Guide to 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime

Introduction
6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime, also known by synonyms such as LIX 63, is a

chemical compound with significant applications in hydrometallurgy.[1][2][3][4] Its structure,

featuring both hydrophobic and hydrophilic functional groups, allows it to act as a cationic

extractant for the separation of metals.[1][2][5][6] This technical guide provides a

comprehensive overview of its chemical and physical properties, applications, and synthesis for

researchers, scientists, and professionals in drug development and materials science.

Physicochemical Properties
The fundamental properties of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime are

summarized in the table below. These properties are crucial for understanding its behavior in

various chemical systems.
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Property Value Reference

Molecular Formula C₁₆H₃₃NO₂ [1][2][7][8]

Molecular Weight 271.44 g/mol [2][6][7][8][9]

CAS Number 6873-77-4 [1][2]

Topological Polar Surface Area 52.8 Å² [6][10]

Rotatable Bond Count 11 [6][10]

Hydrogen Bond Donor Count 2 [10]

Hydrogen Bond Acceptor

Count
3 [10]

pKa 11.91 ± 0.10 (Predicted) [10]

Applications in Metallurgy
The primary application of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime is as a cationic

extractant in the field of hydrometallurgy.[2][5][6] Its molecular structure enables it to form

complexes with metal ions, facilitating their separation from aqueous solutions.[3] A notable use

is in the recovery of valuable metals like indium and gallium from zinc refinery residues.[2][5][6]

The oxime and hydroxyl groups act as chelating agents, binding to metal ions, which can then

be extracted into an organic phase.[3]

Synthesis and Reactivity
Synthesis Pathway
The synthesis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime involves the reaction of its

corresponding ketone precursor, 5,8-Diethyl-7-hydroxy-6-dodecanone, with hydroxylamine.[6]

This reaction is a standard method for the formation of oximes from ketones.
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Caption: Synthesis of the target oxime from its ketone precursor.

Chemical Reactivity
The reactivity of this compound is largely dictated by the oxime functional group.[3] Key

reactions include:

Deoximation: The oxime can be hydrolyzed back to the parent ketone and hydroxylamine,

typically under acidic conditions.[3]

Reduction: The oxime group can be reduced to form a primary amine (6-amino-5,8-diethyl-

dodecan-7-ol).[3]

Isomerism: Due to the carbon-nitrogen double bond, the oxime can exist as E/Z isomers.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 6-Dodecanone, 5,8-
diethyl-7-hydroxy-, oxime are not extensively detailed in general chemical databases. For

specific procedures, including reaction conditions, solvent systems, purification methods, and

analytical techniques, it is recommended that researchers consult primary scientific literature

and patents that cite its use. The references provided in the search results, such as those from

Hydrometallurgy and Chemical Engineering Communications, would be a starting point for

such a literature review.

Logical Relationship: Metal Extraction Workflow
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The role of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime as a metal extractant can be

visualized as a multi-step process. The diagram below illustrates the logical workflow from an

aqueous metal solution to a purified metal product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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